1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione

• IUPAC Name: 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-3-ethylquinazoline-2,4-dione
• InChI: InChI=1S/C20H19N3O3/c1-2-21-19(25)15-8-4-6-10-17(15)23(20(21)26)13-18(24)22-12-11-14-7-3-5-9-16(14)22/h3-10H,2,11-13H2,1H3
• InChI Key: CADFLFZFHIOGKK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N(C1=O)CC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione, also known as AG-1478, is a small molecule inhibitor that selectively targets the epidermal growth factor receptor (EGFR) tyrosine kinase. AG-1478 has been widely used in scientific research as a tool to investigate the biological functions of EGFR and its downstream signaling pathways.

Mechanism of Action

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione selectively inhibits the tyrosine kinase activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which leads to the inhibition of cell proliferation, migration, and survival.
Biochemical and Physiological Effects
1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione has been shown to have a wide range of biochemical and physiological effects. In cancer cells, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione inhibits the growth and survival of tumor cells by inducing apoptosis and inhibiting angiogenesis. In neuronal cells, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione enhances synaptic plasticity and promotes neuronal survival. In vascular smooth muscle cells, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione inhibits contraction and induces relaxation.

Advantages and Limitations for Lab Experiments

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione has several advantages as a research tool. It is highly selective for EGFR and does not inhibit other tyrosine kinases. It is also cell-permeable and can be used in both in vitro and in vivo experiments. However, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione also has some limitations. It has a relatively short half-life in vivo, which requires frequent dosing. It also has low solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the use of 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione in scientific research. One direction is to investigate the role of EGFR in other disease contexts, such as autoimmune disorders and infectious diseases. Another direction is to develop more potent and selective EGFR inhibitors based on the structure of 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione. Finally, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione can be used in combination with other drugs to enhance their efficacy and reduce side effects.

Synthesis Methods

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the preparation of intermediate compounds, which are then coupled together to form the final product. The overall yield of the synthesis is moderate, and the purity of the product can be improved through further purification steps.

Scientific Research Applications

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione has been used in a wide range of scientific research applications, including cancer research, neurobiology, and cardiovascular research. In cancer research, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione has been used to study the role of EGFR in tumor growth and metastasis. In neurobiology, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione has been used to investigate the role of EGFR in neuronal development and synaptic plasticity. In cardiovascular research, 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-ethyl-2,4(1H,3H)-quinazolinedione has been used to explore the role of EGFR in vascular smooth muscle contraction and relaxation.